Ethyl 1-(6-chloropyrimidin-4-yl)pyrrolidine-3-carboxylate

• IUPAC Name: ethyl 1-(6-chloropyrimidin-4-yl)pyrrolidine-3-carboxylate
• InChI: InChI=1S/C11H14ClN3O2/c1-2-17-11(16)8-3-4-15(6-8)10-5-9(12)13-7-14-10/h5,7-8H,2-4,6H2,1H3
• InChI Key: DKGXYOLBWUNCDF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(C1)C2=CC(=NC=N2)Cl
• Molecular Formula: C11H14ClN3O2
• Molecular Weight: 255.70 g/mol
• CAS No.: 2098111-35-2

Description

Molecular Structure Analysis

The molecular structure of Ethyl 1-(6-chloropyrimidin-4-yl)pyrrolidine-3-carboxylate is characterized by a five-membered pyrrolidine ring and a six-membered pyrimidine ring. The pyrrolidine ring is one of the nitrogen heterocycles widely used by medicinal chemists due to its ability to efficiently explore the pharmacophore space due to sp3-hybridization, its contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Scientific Research Applications

Synthesis Applications

• Annulation Reactions : A study describes the use of ethyl 2-methyl-2,3-butadienoate in a phosphine-catalyzed [4 + 2] annulation process, demonstrating its role in synthesizing highly functionalized tetrahydropyridines. This highlights the compound's utility in creating structurally complex molecules with potential applications in drug development and materials science (Zhu, Lan, & Kwon, 2003).

Pharmaceutical Research

• Anticancer and Anti-inflammatory Agents : Novel pyrazolopyrimidines derivatives synthesized from similar compounds have been evaluated for their anticancer and anti-5-lipoxygenase activities, indicating potential applications in cancer and inflammation treatment (Rahmouni et al., 2016).
• Antitubercular Activity : Research on nitrogen-rich piperazine-pyrimidine-pyrazole hybrid motifs, including compounds structurally related to ethyl 1-(6-chloropyrimidin-4-yl)pyrrolidine-3-carboxylate, shows promising activity against Mycobacterium tuberculosis, suggesting its potential role in developing new antitubercular agents (Vavaiya et al., 2022).

Molecular Docking Studies

• In Silico Design : Compounds similar to this compound have been used in in silico studies to identify active agents against tuberculosis, facilitating the discovery of potent molecules through computer-aided drug design (Vavaiya et al., 2022).

Nonlinear Optical Properties

• Material Science : The synthesis and analysis of thiopyrimidine derivatives, including structures analogous to the compound , reveal significant nonlinear optical (NLO) properties. These findings suggest applications in optoelectronic devices and materials science, underscoring the compound's potential beyond pharmaceuticals (Hussain et al., 2020).